2-[3-(3-Chloro-1H-1,2,4-triazol-1-YL)-1-adamantyl]-5-[4-(difluoromethoxy)phenyl]-1,3,4-oxadiazole

• Molecular Formula: C21H20ClF2N5O2
• Molecular Weight: 447.9 g/mol
• IUPAC Name: 2-[3-(3-chloro-1,2,4-triazol-1-yl)-1-adamantyl]-5-[4-(difluoromethoxy)phenyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C21H20ClF2N5O2/c22-18-25-11-29(28-18)21-8-12-5-13(9-21)7-20(6-12,10-21)17-27-26-16(31-17)14-1-3-15(4-2-14)30-19(23)24/h1-4,11-13,19H,5-10H2
• InChI Key: KYPJAGKFLNZFSU-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3(CC1CC(C2)(C3)N4C=NC(=N4)Cl)C5=NN=C(O5)C6=CC=C(C=C6)OC(F)F

Description

2-[3-(3-Chloro-1H-1,2,4-triazol-1-YL)-1-adamantyl]-5-[4-(difluoromethoxy)phenyl]-1,3,4-oxadiazole: is a complex organic compound that features a unique combination of functional groups. This compound is notable for its potential applications in various fields, including medicinal chemistry and materials science. The presence of the adamantyl group, triazole ring, and oxadiazole moiety contributes to its distinct chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-(3-Chloro-1H-1,2,4-triazol-1-YL)-1-adamantyl]-5-[4-(difluoromethoxy)phenyl]-1,3,4-oxadiazole typically involves multiple steps, including the formation of the triazole ring, the introduction of the adamantyl group, and the construction of the oxadiazole ring. Common synthetic routes may include:

Formation of the Triazole Ring: This step often involves the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Adamantyl Group: This can be achieved through Friedel-Crafts alkylation or other suitable methods.

Construction of the Oxadiazole Ring: This step may involve the reaction of hydrazides with carboxylic acids or their derivatives under dehydrating conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

2-[3-(3-Chloro-1H-1,2,4-triazol-1-YL)-1-adamantyl]-5-[4-(difluoromethoxy)phenyl]-1,3,4-oxadiazole can undergo various types of chemical reactions, including:

Oxidation: The compound may be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The presence of the chloro and difluoromethoxy groups allows for nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles such as amines or thiols under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

2-[3-(3-Chloro-1H-1,2,4-triazol-1-Y